molecular formula C7H6N2O B15390520 Furo[2,3-B]pyridin-6-amine CAS No. 73010-07-8

Furo[2,3-B]pyridin-6-amine

Cat. No.: B15390520
CAS No.: 73010-07-8
M. Wt: 134.14 g/mol
InChI Key: YGOLRIFKXNJHEP-UHFFFAOYSA-N
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Description

Furo[2,3-b]pyridin-6-amine is a fused heterocyclic compound comprising a pyridine ring (electron-deficient) and a furan ring (electron-rich). This dual aromatic system imparts unique electronic and steric properties, making it a compelling target for pharmaceutical and materials research. Its structural similarity to bioactive quinoline and isoquinoline derivatives has driven interest in its synthesis, chemical reactivity, and biological applications .

Properties

CAS No.

73010-07-8

Molecular Formula

C7H6N2O

Molecular Weight

134.14 g/mol

IUPAC Name

furo[2,3-b]pyridin-6-amine

InChI

InChI=1S/C7H6N2O/c8-6-2-1-5-3-4-10-7(5)9-6/h1-4H,(H2,8,9)

InChI Key

YGOLRIFKXNJHEP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC2=C1C=CO2)N

Origin of Product

United States

Biological Activity

Furo[2,3-b]pyridin-6-amine is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

Furo[2,3-b]pyridin-6-amine features a fused ring system that incorporates both furan and pyridine rings. Its molecular formula is C8H8N2OC_8H_8N_2O, with a molecular weight of approximately 148.16 g/mol. The compound typically appears as a white to light yellow crystalline solid with a melting point range of 203–205°C.

The biological activity of Furo[2,3-b]pyridin-6-amine is primarily attributed to its ability to interact with specific cellular targets. Research indicates that it may modulate key signaling pathways by binding to various receptors and enzymes:

  • Kinase Inhibition : Furo[2,3-b]pyridin-6-amine has been shown to inhibit serine/threonine kinases such as AKT1 and B-Raf, which are crucial in cancer cell proliferation and survival .
  • Receptor Interaction : It also interacts with estrogen receptor alpha (ERα) and human epidermal growth factor receptor 2 (HER2), potentially influencing cancer cell behavior and therapeutic responses.

Anticancer Properties

Furo[2,3-b]pyridin-6-amine exhibits significant anticancer activity across various cancer cell lines. In vitro studies have demonstrated its cytotoxic effects:

  • Cell Viability Assays : The compound was tested on MDA-MB-231 and MCF-7 breast cancer cell lines using the MTT assay. Results showed a dose-dependent decrease in cell viability, with IC50 values indicating potent cytotoxicity after 24 hours of treatment .
Cell LineIC50 (µM)Treatment Duration (hrs)
MDA-MB-2310.0524
MDA-MB-2312.548
MCF-71.072

The mechanism of action involves inducing apoptosis in cancer cells, as evidenced by increased early and late apoptotic cells post-treatment .

Antimicrobial Activity

In addition to its anticancer properties, Furo[2,3-b]pyridin-6-amine has been investigated for antimicrobial activity. Preliminary studies suggest that it may exhibit inhibitory effects against various bacterial strains, although detailed mechanisms remain under investigation.

Case Studies

  • Study on Breast Cancer Cells : A study evaluated the effects of Furo[2,3-b]pyridin-6-amine on breast cancer cells (MDA-MB-231 and MCF-7). The results indicated significant cytotoxicity correlated with increased concentrations of the compound over time, leading to apoptosis in both cell lines .
  • Mechanistic Insights : Another study explored the interaction of Furo[2,3-b]pyridin-6-amine with cancer-related kinases. It was found to disrupt critical signaling pathways involved in tumor growth and metastasis, highlighting its potential as a therapeutic agent in oncology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between Furo[2,3-b]pyridin-6-amine and related compounds:

Compound Name Core Structure Substituents Molecular Formula Molecular Weight Key Features
Furo[2,3-b]pyridin-6-amine Furopyridine -NH₂ at position 6 C₇H₆N₂O 134.14 g/mol Dual aromatic system (pyridine + furan); high synthetic versatility
4-Chloro-1H-pyrrolo[2,3-b]pyridin-6-amine Pyrrolopyridine -Cl at position 4 C₇H₆ClN₃ 167.60 g/mol Chlorine enhances electrophilicity; potential for kinase inhibition
2,3-Diphenyl-1H-pyrrolo[2,3-b]pyridin-6-amine Pyrrolopyridine Phenyl groups at 2,3 C₁₉H₁₅N₃ 285.35 g/mol Increased lipophilicity; potential CNS activity
6-Bromo-2-fluoropyridin-3-amine Pyridine -Br at 6, -F at 2 C₅H₄BrFN₂ 215.00 g/mol Halogenated pyridine; likely DNA-binding properties
Furo[2,3-b]pyridin-6-ylmethanamine Furopyridine -CH₂NH₂ at position 6 C₈H₈N₂O 148.16 g/mol Methanamine side chain enhances solubility; CNS drug candidate

Pharmacological Potential

  • Furo[2,3-b]pyridin-6-amine: Superior to simple pyridines due to its fused-ring system, which mimics natural alkaloids. Derivatives show lower toxicity in preclinical models compared to quinoline analogs .
  • Pyrrolopyridines : While structurally similar, their nitrogen-rich cores may increase metabolic instability, limiting bioavailability compared to furopyridines .

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